Cas no 720678-32-0 (2-isocyanato-1-methoxy-3-methylbenzene)

2-Isocyanato-1-methoxy-3-methylbenzene is a specialized aromatic isocyanate compound featuring a methoxy and methyl substituent on the benzene ring. Its unique structure enhances reactivity in polyurethane and polyurea synthesis, offering controlled cross-linking and improved material properties. The electron-donating methoxy group influences the isocyanate group's electrophilicity, enabling selective reactions with polyols or amines under mild conditions. This compound is particularly useful in coatings, adhesives, and elastomers, where tailored hardness and flexibility are required. Its stability and compatibility with various solvents make it suitable for industrial applications requiring precise formulation control. Proper handling is essential due to its moisture sensitivity and potential health hazards.
2-isocyanato-1-methoxy-3-methylbenzene structure
720678-32-0 structure
Product Name:2-isocyanato-1-methoxy-3-methylbenzene
CAS No:720678-32-0
MF:C9H9NO2
MW:163.173262357712
CID:558410
PubChem ID:45091001
Update Time:2025-06-07

2-isocyanato-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-isocyanato-1-methoxy-3-methyl-
    • Benzene, 2-isocyanato-1-methoxy-3-methyl- (9CI)
    • 2-isocyanato-1-methoxy-3-methylbenzene
    • DTXSID10666732
    • SCHEMBL10614861
    • 720678-32-0
    • EN300-1838768
    • Inchi: 1S/C9H9NO2/c1-7-4-3-5-8(12-2)9(7)10-6-11/h3-5H,1-2H3
    • InChI Key: ODWZRDBUYGLZTO-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C)=C1N=C=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 38.66

2-isocyanato-1-methoxy-3-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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